1-(3,4-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 2-(3,4-dichlorophenyl)-3-phenyl-3,4-dihydropyrazole-5-carboxylic acid
• InChI: InChI=1S/C16H12Cl2N2O2/c17-12-7-6-11(8-13(12)18)20-15(9-14(19-20)16(21)22)10-4-2-1-3-5-10/h1-8,15H,9H2,(H,21,22)
• InChI Key: VTOIIYBPIUXNPX-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C(=O)O)C2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C16H12Cl2N2O2
• Molecular Weight: 335.2 g/mol

Description

The compound “1-(3,4-Dichlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. They are known for their wide range of biological activities.

Scientific Research Applications

Suzuki–Miyaura Coupling Reactions

The Suzuki–Miyaura (SM) coupling is a powerful carbon–carbon bond-forming reaction that has found widespread use in organic synthesis. It involves the cross-coupling of aryl or vinyl boron compounds with aryl or vinyl halides or triflates. The success of SM coupling lies in its mild reaction conditions and functional group tolerance. Specifically, organoboron reagents play a crucial role in this process. .

Anti-Inflammatory Properties

Indole derivatives have been explored for their anti-inflammatory activities. Among these, the compound 4-(3-(1H-indol-3-yl)-4,5-dihydro-1H-pyrazol-5-yl) phenol has shown promise in mitigating inflammation. .

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAOs) are enzymes involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAOs can have implications for neurological disorders. The compound 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole was synthesized and tested as a potential MAO inhibitor. .

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Pyrazole derivatives are known to have various biological activities, including antibacterial, antifungal, and anti-inflammatory effects.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Given the known activities of other pyrazole derivatives, it could be of interest in the development of new pharmaceuticals or agrochemicals.